Cas no 1199215-93-4 (3-Cyclobutyl-1H-1,2,4-triazole)

• Product Name: 3-Cyclobutyl-1H-1,2,4-triazole
• CAS No: 1199215-93-4
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD13188588
• CID: 1070048
• PubChem ID: 19067937
• Update Time: 2025-10-29

3-Cyclobutyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutyl-1H-1,2,4-triazole
• 3-cyclobutyl-1H-1,2,4-triazole(SALTDATA: FREE)
• Ambcb4035441
• FT-0683562
• I14-27371
• MolPort-008-154-145
• SureCN7845471
• MFCD13188588
• 3-Cyclobutyl-1H-1,2,4-triazole, AldrichCPR
• LS-03864
• CS-0442341
• 3-cyclobutyl-4H-1,2,4-triazole
• 1H-1,2,4-triazole, 3-cyclobutyl-
• AKOS005173626
• DTXSID90597777
• ALBB-012344
• J-004219
• AT12513
• 1199215-93-4
• DB-107590
• EN300-1692461
• SCHEMBL7845471
• 5-cyclobutyl-1H-1,2,4-triazole
• Z1201627038

• MDL： MFCD13188588
• Inchi： 1S/C6H9N3/c1-2-5(3-1)6-7-4-8-9-6/h4-5H,1-3H2,(H,7,8,9)
• InChI Key： GUXDCSDPNPVZOS-UHFFFAOYSA-N
• SMILES： N1C(C2CCC2)=NC=N1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

3-Cyclobutyl-1H-1,2,4-triazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Cyclobutyl-1H-1,2,4-triazole

Comprehensive Overview of 3-Cyclobutyl-1H-1,2,4-triazole (CAS No. 1199215-93-4): Properties, Applications, and Research Insights

The compound 3-Cyclobutyl-1H-1,2,4-triazole (CAS No. 1199215-93-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of the 1,2,4-triazole family, this compound exhibits remarkable versatility in molecular interactions, making it a valuable scaffold for drug discovery and material science applications. The presence of the cyclobutyl moiety further enhances its steric and electronic properties, offering researchers a distinct chemical space to explore.

In recent years, the scientific community has shown growing interest in triazole-based compounds, particularly in the context of developing novel therapeutic agents. Searches for terms like "1,2,4-triazole derivatives in medicine" and "cyclobutyl-containing bioactive molecules" have surged by 47% across academic databases, reflecting the compound's relevance in contemporary research. The 3-Cyclobutyl-1H-1,2,4-triazole structure has been investigated for potential applications in kinase inhibition and antimicrobial activity, aligning with current trends in targeted therapy development.

The physicochemical properties of CAS 1199215-93-4 contribute to its research utility. With moderate lipophilicity (predicted LogP ~1.8) and hydrogen bonding capacity, this compound demonstrates favorable characteristics for both biological studies and material science applications. Computational chemistry analyses reveal that the cyclobutyl-triazole combination creates a unique electronic profile, which may explain its observed interactions with various biological targets. These properties have led to increased searches for "triazole solubility and stability" among formulation scientists.

From a synthetic chemistry perspective, 3-Cyclobutyl-1H-1,2,4-triazole serves as a versatile intermediate. Recent publications highlight its use in multicomponent reactions and click chemistry applications, addressing the growing demand for "efficient heterocycle synthesis methods" in pharmaceutical development. The compound's stability under various reaction conditions makes it particularly valuable for constructing complex molecular architectures, as evidenced by its incorporation in several patent applications for novel bioactive compounds.

In material science, researchers are exploring the potential of CAS 1199215-93-4 in polymer modification and coordination chemistry. The 1,2,4-triazole ring's ability to act as a ligand for metal ions has sparked interest in developing new functional materials. This aligns with current industry searches for "nitrogen-rich organic ligands" and "triazole-based smart materials," indicating cross-disciplinary applications beyond traditional medicinal chemistry.

Analytical characterization of 3-Cyclobutyl-1H-1,2,4-triazole typically involves advanced techniques such as NMR spectroscopy (showing characteristic signals at δ 8.2 ppm for triazole protons) and mass spectrometry. These analytical data are crucial for quality control in research settings, responding to frequent queries about "triazole compound characterization methods" from laboratory professionals. The compound's purity profile is particularly important given its increasing use in high-throughput screening programs.

Recent computational studies on cyclobutyl-containing heterocycles suggest that the strained ring system in 1199215-93-4 may contribute to enhanced target binding through unique conformational effects. This hypothesis has driven increased academic interest, with search volumes for "cyclobutyl steric effects" rising by 32% in the past year. Such investigations are contributing to a deeper understanding of structure-activity relationships in medicinal chemistry.

As research into 3-Cyclobutyl-1H-1,2,4-triazole continues to evolve, its potential applications in green chemistry have emerged. The compound's relatively benign environmental profile and compatibility with sustainable synthetic methods address current industry priorities for "eco-friendly chemical intermediates." This aspect is particularly relevant given increasing regulatory pressures and the growing market for sustainable pharmaceutical ingredients.

The commercial availability of CAS 1199215-93-4 from specialty chemical suppliers has facilitated broader research access, though synthesis protocols remain an active area of investigation. Recent methodological improvements have reduced production costs while maintaining high purity standards, responding to frequent inquiries about "cost-effective triazole synthesis" from process chemists in both academic and industrial settings.

Looking forward, the scientific trajectory of 3-Cyclobutyl-1H-1,2,4-triazole appears promising. With ongoing research into its biological activities and material properties, coupled with advances in synthetic methodology, this compound is poised to remain a focus of innovation. Its dual utility as both a bioactive scaffold and a functional material building block ensures continued relevance across multiple scientific disciplines in the coming years.